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Compound of Interest

Compound Name: N-trans-p-Coumaroyloctopamine

Cat. No.: B206849 Get Quote

N-trans-p-Coumaroyloctopamine: A Technical
Guide
For Researchers, Scientists, and Drug Development Professionals

Abstract
N-trans-p-Coumaroyloctopamine, a naturally occurring phenylpropanoid amide found in

various plants, including eggplant (Solanum melongena), has garnered significant interest in

the scientific community for its potential therapeutic properties. This technical guide provides a

comprehensive overview of the physicochemical properties, chemical structure, and known

biological activities of N-trans-p-Coumaroyloctopamine. Detailed experimental protocols for

its isolation, analysis, and characterization are presented, along with a visualization of its

chemical structure and its involvement in the PI3K/AKT/GSK3β signaling pathway, which is

implicated in its anti-hyperglycemic and antioxidant effects.

Physicochemical Properties
A summary of the key physicochemical properties of N-trans-p-Coumaroyloctopamine is

provided in the table below. This data is essential for its handling, formulation, and analytical

characterization.
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Property Value Source

Molecular Formula C₁₇H₁₇NO₄ [1]

Molecular Weight 299.32 g/mol [1]

IUPAC Name

(E)-N-[2-hydroxy-2-(4-

hydroxyphenyl)ethyl]-3-(4-

hydroxyphenyl)prop-2-

enamide

[1]

CAS Number 66648-45-1 [1]

Physical Description Solid [1]

Melting Point 214 - 215 °C [1]

SMILES
C1=CC(=CC=C1/C=C/C(=O)N

CC(C2=CC=C(C=C2)O)O)O
[1]

InChI

InChI=1S/C17H17NO4/c19-

14-6-1-12(2-7-14)3-10-

17(22)18-11-16(21)13-4-8-

15(20)9-5-13/h1-10,16,19-

21H,11H2,(H,18,22)/b10-3+

[1]

Solubility
Soluble in DMSO and

methanol.
[2]

Storage
Store at -20°C for long-term

storage.
[2]

Chemical Structure
The chemical structure of N-trans-p-Coumaroyloctopamine is characterized by a p-

coumaroyl group linked to an octopamine moiety via an amide bond. The "trans" designation

refers to the stereochemistry of the double bond in the p-coumaroyl group.

Caption: Chemical structure of N-trans-p-Coumaroyloctopamine.
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Isolation from Solanum melongena (Eggplant) Calyx
The following protocol outlines a general procedure for the extraction and isolation of N-trans-
p-Coumaroyloctopamine from eggplant calyx, based on common phytochemical extraction

techniques.

1. Sample Preparation
(Dried & Powdered Eggplant Calyx)

2. Maceration
(Methanol, room temperature, 48h)

3. Filtration & Concentration
(Rotary Evaporation)

4. Liquid-Liquid Partition
(Ethyl Acetate vs. Water)

5. Column Chromatography
(Silica Gel, Chloroform:Methanol gradient)

6. Preparative HPLC
(C18 column, Acetonitrile:Water gradient)

7. Pure N-trans-p-Coumaroyloctopamine

Click to download full resolution via product page

Caption: Workflow for the isolation of N-trans-p-Coumaroyloctopamine.
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Methodology:

Sample Preparation: Fresh eggplant calyces are collected, washed, and dried in a shaded

area until a constant weight is achieved. The dried calyces are then ground into a fine

powder.

Extraction: The powdered plant material is macerated with methanol (e.g., 1:10 w/v) at room

temperature for 48 hours with occasional shaking.

Filtration and Concentration: The extract is filtered through Whatman No. 1 filter paper. The

filtrate is then concentrated under reduced pressure using a rotary evaporator at a

temperature not exceeding 45°C to obtain a crude methanolic extract.

Solvent Partitioning: The crude extract is suspended in water and partitioned successively

with ethyl acetate. The ethyl acetate fraction, which is expected to contain the compound of

interest, is collected and concentrated.

Column Chromatography: The concentrated ethyl acetate fraction is subjected to column

chromatography on silica gel. The column is eluted with a gradient of chloroform and

methanol, starting with 100% chloroform and gradually increasing the polarity by adding

methanol. Fractions are collected and monitored by Thin Layer Chromatography (TLC).

Preparative High-Performance Liquid Chromatography (HPLC): Fractions showing the

presence of the target compound are pooled and further purified by preparative HPLC on a

C18 column using a gradient of acetonitrile and water as the mobile phase.

Structure Elucidation: The purity and identity of the isolated N-trans-p-
Coumaroyloctopamine are confirmed by spectroscopic methods, including ¹H-NMR, ¹³C-

NMR, and Mass Spectrometry.

High-Performance Liquid Chromatography (HPLC)
Analysis
The following is a general HPLC method for the quantitative analysis of N-trans-p-
Coumaroyloctopamine in plant extracts.[3]

Instrumentation: HPLC system equipped with a Diode Array Detector (DAD).
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Column: C18 reversed-phase column (e.g., 4.6 x 250 mm, 5 µm).

Mobile Phase: A gradient of Solvent A (e.g., 0.1% formic acid in water) and Solvent B (e.g.,

acetonitrile). A typical gradient might be:

0-5 min: 10% B

5-25 min: 10-50% B

25-30 min: 50-10% B

30-35 min: 10% B

Flow Rate: 1.0 mL/min.

Column Temperature: 25°C.

Detection Wavelength: 310 nm.

Injection Volume: 10 µL.

Standard Preparation: A stock solution of pure N-trans-p-Coumaroyloctopamine is

prepared in methanol and serially diluted to create a calibration curve.

Sample Preparation: The plant extract is dissolved in methanol, filtered through a 0.45 µm

syringe filter, and then injected into the HPLC system.

Nuclear Magnetic Resonance (NMR) Spectroscopy
For the structural confirmation of N-trans-p-Coumaroyloctopamine, ¹H and ¹³C NMR spectra

are recorded.

Instrument: A 400 MHz or higher NMR spectrometer.

Solvent: Deuterated methanol (CD₃OD) or deuterated dimethyl sulfoxide (DMSO-d₆).

¹H-NMR: The proton NMR spectrum will show characteristic signals for the aromatic protons

of the two phenyl rings, the trans-vinylic protons of the coumaroyl moiety, and the protons of

the octopamine side chain.
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¹³C-NMR: The carbon NMR spectrum will display signals for all 17 carbon atoms in the

molecule, including the carbonyl carbon of the amide, the olefinic carbons, and the aromatic

carbons.

Signaling Pathway
Recent studies have indicated that N-trans-p-Coumaroyloctopamine exerts its beneficial

effects on glucose metabolism and oxidative stress through the modulation of the

PI3K/AKT/GSK3β signaling pathway.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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